3-Bromo-5-fluoro-4-formylbenzonitrile
Description
3-Bromo-5-fluoro-4-formylbenzonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a versatile building block that can be used for the synthesis of a wide range of organic molecules.
Scientific Research Applications
Application 1: Catalyst-Free Synthesis of N-β-Hydroxyethyl Pyrroles and Indoles
- Scientific Field : Organic Chemistry
- Summary of the Application : 3-Bromo-5-fluoro-4-formylbenzonitrile is used as a reactant in the catalyst-free synthesis of N-β-hydroxyethyl pyrroles and indoles via a domino [3+2] cycloaddition and ring-opening aromatization process .
- Results or Outcomes : The source does not provide specific results or outcomes for this application .
Application 2: Synthesis of 3-Bromo-N-(3-Fluorophenyl)Benzenesulfonamide
- Scientific Field : Medicinal Chemistry
- Summary of the Application : 3-Bromo-5-fluoro-4-formylbenzonitrile may be used in the synthesis of 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, a compound with potential antibacterial properties .
- Methods of Application : The compound is synthesized by an amidation reaction. Its structure is confirmed by FTIR, 1H and 13C NMR, and MS spectroscopies. The single crystal of the compound is analyzed by X-ray diffraction .
- Results or Outcomes : The structure of the synthesized compound was confirmed by various spectroscopic methods and X-ray diffraction. DFT calculations were also performed to further confirm the molecular structure .
properties
IUPAC Name |
3-bromo-5-fluoro-4-formylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrFNO/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2,4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBHKWXVTSHBSSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C=O)Br)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-fluoro-4-formylbenzonitrile | |
CAS RN |
2219379-93-6 |
Source
|
| Record name | 3-bromo-5-fluoro-4-formylbenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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